Cas no 180863-54-1 (methyl 3-(azidomethyl)benzoate)

• Product Name: methyl 3-(azidomethyl)benzoate
• CAS No: 180863-54-1
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 1377694
• PubChem ID: 11769343
• Update Time: 2025-04-20

methyl 3-(azidomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(azidomethyl)-, methyl ester
• 3-Azidomethyl-benzoic acid methyl ester
• Methyl 3-azidomethylbenzoate
• methyl 3-(azidomethyl)benzoate
• GODLXLJGPJGHMO-UHFFFAOYSA-N
• AKOS010631296
• 180863-54-1
• DB-112311
• SCHEMBL13555494
• methyl3-(azidomethyl)benzoate
• A898411
• F2157-0553
• EN300-1217161

• Inchi： 1S/C9H9N3O2/c1-14-9(13)8-4-2-3-7(5-8)6-11-12-10/h2-5H,6H2,1H3
• InChI Key： GODLXLJGPJGHMO-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(CN=[N+]=[N-])=C1)=O

Computed Properties

• Exact Mass: 191.06957
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• PSA: 75.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters